Cas no 7158-70-5 (D-Leucrose, 98%)

• Product Name: D-Leucrose, 98%
• CAS No: 7158-70-5
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 855202
• PubChem ID: 165577
• Update Time: 2025-06-08

D-Leucrose, 98% Chemical and Physical Properties

Names and Identifiers

• D-Leucrose
• Corn sweetener
• D-(+)-maltose
• D-MALATOSE
• D-MALTOSE
• MALATOSE, D-
• MALT SUGAR
• MALTOBIOSE
• MALTOSE H2O
• maltose monohydrate
• starch sugar
• starch syrup
• Leucrose
• 5-O-Hexopyranosylhex-2-ulose
• Q3237106
• W-203595
• (3S,4S,5R)-5-[(2R,3R,4S,5S,6R)-6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-1,3,4,6-tetrakis(oxidanyl)hexan-2-one
• N2-[N2-(1-L-Threonyl-L-prolyl)-L-arginyl]-L-lysine diacetate salt
• (3S,4S,5R)-1,3,4,6-tetrahydroxy-5-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexan-2-one
• DXALOGXSFLZLLN-WTZPKTTFSA-N
• AKOS040752512
• YAC4299ISI
• UNII-YAC4299ISI
• D-Fructose, 5-O-alpha-D-glucopyranosyl-
• DTXSID40992132
• F81529
• 5-O-alpha-D-glucopyranosyl-D-fructose
• (3S,4S,5R)-1,3,4,6-tetrahydroxy-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl]oxy-hexan-2-one
• 4B42CA92-416A-4C2C-BAAA-D31AD7F77B1F
• SCHEMBL3832014
• 5-O-.ALPHA.-D-GLUCOPYRANOSYL-D-FRUCTOSE
• D-FRUCTOSE, 5-O-.ALPHA.-D-GLUCOPYRANOSYL-
• 5-O-(a-D-Glucopyranosyl)-D-fructose
• MFCD00190705
• AS-62499
• (2R,3S,4S,5R)-2-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,4-triol
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(3R,4S,5S,6R)-4,5,6-trihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• D-Fructose, 5-O-a-D-glucopyranosyl-
• 7158-70-5
• beta-leucrose
• alpha-D-glucopyranose-(1->5)-beta-D-fructopyranose
• AKOS037645714
• D-Leucrose, 98%

• MDL： MFCD30179521
• Inchi： 1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)23-5-2-21-12(20,3-14)10(19)7(5)16/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12-/m1/s1
• InChI Key： JPFGFRMPGVDDGE-GWRCVIBKSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1CO[C@](CO)([C@H]([C@@H]1O)O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 783.2°C at 760 mmHg
• Flash Point: 292°C
• Refractive Index: 1.623

D-Leucrose, 98% Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides